N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide is a useful research compound. Its molecular formula is C24H21ClN4O4S and its molecular weight is 496.97. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Practical Applications
Practical Synthesis of CCR5 Antagonists
A practical synthesis method for orally active CCR5 antagonists, which are structurally related to the mentioned compound, has been developed. This method includes the Suzuki−Miyaura reaction and provides a new, cost-effective synthesis approach without the need for chromatographic purification (Ikemoto et al., 2005).
Synthesis of Thieno[2,3‐b][1,5]benzoxazepine Derivatives
This research presents the synthesis of thieno[2,3-b][1,5]benzoxazepine derivatives, which are analogous to the compound . These derivatives have demonstrated potent antipsychotic activity, indicating the potential for these compounds in neuropsychiatric drug development (Kohara et al., 2002).
Chemical Synthesis and Properties
Synthesis of Methyl 2-Amino-3H-1-benzazepine-4-carboxylates
This research outlines the synthesis of Methyl 2-Amino-3H-1-benzazepine-4-carboxylates, which are structurally related to the compound . The synthesis involves reactions such as N-alkylation and carbamoylation, followed by intramolecular cyclization, highlighting the chemical versatility and potential applications of these compounds (Lim et al., 2007).
Anticancer Activity of Benzoxazepine Derivatives
Benzoxazepine derivatives, which are related to the compound , have been synthesized and evaluated for their anticancer properties, especially against breast cancer cells. This indicates the therapeutic potential of benzoxazepine derivatives in cancer treatment (Odame et al., 2021).
Unique Chemical Transformations and Biological Activities
Synthesis and Properties of Hyperbranched Aromatic Polyimides
Research into the synthesis of hyperbranched aromatic polyimides, starting from compounds similar to the one , demonstrates the potential for creating new polymeric materials with useful properties. This opens avenues for material science applications (Yamanaka et al., 2000).
Anticonvulsant Activity of Related Compounds
Studies on compounds structurally related to the mentioned chemical have shown significant anticonvulsant activity. This highlights the potential of such compounds in the treatment of seizure disorders (Robertson et al., 1987).
properties
IUPAC Name |
3-[(4-chlorobenzoyl)amino]-N-[2-(4-sulfamoylphenyl)ethyl]-1H-indole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN4O4S/c25-17-9-7-16(8-10-17)23(30)29-21-19-3-1-2-4-20(19)28-22(21)24(31)27-14-13-15-5-11-18(12-6-15)34(26,32)33/h1-12,28H,13-14H2,(H,27,31)(H,29,30)(H2,26,32,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQKUXZGFKSQSHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N)NC(=O)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethylphenyl)-7-{[isobutyryl(4-methylphenyl)amino]methyl}-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.